4-Bromo-2-ethyl-1-isopropoxy-benzene

• Molecular Formula: C11H15BrO
• Molecular Weight: 243.14 g/mol
• IUPAC Name: 4-bromo-2-ethyl-1-propan-2-yloxybenzene
• InChI: InChI=1S/C11H15BrO/c1-4-9-7-10(12)5-6-11(9)13-8(2)3/h5-8H,4H2,1-3H3
• InChI Key: GURUBDWASNDUQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)Br)OC(C)C

Description

4-Bromo-2-ethyl-1-isopropoxy-benzene is a useful research compound. Its molecular formula is C11H15BrO and its molecular weight is 243.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (3.1 g, 22.4 mmol) followed by 2-iodopropane (0.75 mL, 7.5 mmol) were added to a solution of 4-bromo-2-ethyl-phenol (1.5 g, 7.5 mmol) in DMF (10 mL). The mixture was heated at 60° C. for 20 hours and then partitioned between 1N HCl and EtOAc. The organic layers were washed with saturated NaHCO3, brine, dried over Na2SO4 and concentrated. The crude yellow oil was purified by flash column chromatography (hexanes) to give the desired product (1.35 g, 75%). 1H NMR (400 MHz, CDCl3): δ 1.16 (t, J=7.6 Hz, 3 H), 1.32 (d, J=6.1 Hz, 6 H), 2.58 (q, J=7.6 Hz, 2 H), 4.49 (m, 1 H), 6.70 (d, J=8.6 Hz, 1 H), 7.23 (m, 2 H).